Cas no 273401-28-8 (2-Acetamido-5-fluoro-4-nitrobenzoic acid)

• Product Name: 2-Acetamido-5-fluoro-4-nitrobenzoic acid
• CAS No: 273401-28-8
• MF: C₉H₇FN₂O₅
• MW: 242.160685777664
• MDL: MFCD24038776
• CID: 843246
• PubChem ID: 18536715
• Update Time: 2026-04-29

2-Acetamido-5-fluoro-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-5-fluoro-4-nitrobenzoic acid
• 2-acetylamino-5-fluoro-4-nitro-benzoic acid
• Benzoic acid, 2-(acetylamino)-5-fluoro-4-nitro-

• MDL： MFCD24038776
• Inchi： InChI=1S/C9H7FN2O5/c1-4(13)11-7-3-8(12(16)17)6(10)2-5(7)9(14)15/h2-3H,1H3,(H,11,13)(H,14,15)
• InChI Key： CNLJIEQUDKSTHL-UHFFFAOYSA-N
• SMILES： CC(NC1=CC([N+]([O-])=O)=C(F)C=C1C(O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on 2-Acetamido-5-fluoro-4-nitrobenzoic acid

Introduction to 2-Acetamido-5-fluoro-4-nitrobenzoic acid (CAS No. 273401-28-8)

2-Acetamido-5-fluoro-4-nitrobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 273401-28-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrobenzoic acids, characterized by the presence of both a nitro group and an acetamide substituent, which endow it with unique chemical and biological properties. The structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting inflammatory and immunomodulatory pathways.

The significance of 2-Acetamido-5-fluoro-4-nitrobenzoic acid in modern drug discovery is underscored by its versatility in serving as a precursor for the development of novel therapeutic agents. The fluorine atom at the 5-position introduces a degree of metabolic stability, while the nitro group enhances electrophilicity, making it a useful scaffold for further functionalization. These attributes have positioned this compound as a key building block in the design of molecules with potential applications in oncology, neurology, and autoimmune diseases.

In recent years, researchers have been exploring the pharmacological potential of derivatives of 2-Acetamido-5-fluoro-4-nitrobenzoic acid. One particularly promising area of investigation involves its role in modulating inflammatory responses. Studies have demonstrated that certain analogs of this compound exhibit significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. The acetamide moiety, in particular, has been shown to enhance binding affinity to target proteins, thereby improving the efficacy of drug candidates.

The nitro group in 2-Acetamido-5-fluoro-4-nitrobenzoic acid also plays a crucial role in its biological activity. Functionalization of this group can lead to the formation of reactive intermediates that interact with biological targets, including transcription factors and signaling proteins. For instance, recent studies have highlighted the use of nitroaromatic compounds in generating reactive species that induce apoptosis in cancer cells. This mechanism has opened up new avenues for developing targeted therapies that leverage the pro-apoptotic properties of nitrobenzoic acid derivatives.

Another emerging application of 2-Acetamido-5-fluoro-4-nitrobenzoic acid is in the field of neurodegenerative diseases. Researchers have observed that certain derivatives exhibit neuroprotective effects by inhibiting oxidative stress and modulating cholinergic pathways. The fluorine substituent, in particular, has been found to enhance blood-brain barrier penetration, allowing for more effective delivery of therapeutic agents to the central nervous system. This property makes 2-Acetamido-5-fluoro-4-nitrobenzoic acid a promising candidate for developing treatments against Alzheimer's disease and other neurodegenerative disorders.

The synthesis of 2-Acetamido-5-fluoro-4-nitrobenzoic acid involves multi-step organic transformations that highlight its synthetic utility. The introduction of the nitro group typically follows a classical procedure involving electrophilic aromatic substitution on fluorobenzene derivatives. Subsequent acetylation at the amino position yields the final product, showcasing the compound's role as a versatile intermediate. Advanced synthetic methodologies, such as flow chemistry and catalytic processes, have further optimized the production of this compound, making it more accessible for large-scale applications.

The pharmacokinetic profile of 2-Acetamido-5-fluoro-4-nitrobenzoic acid has also been extensively studied to ensure its suitability for therapeutic use. Preclinical trials have revealed that this compound exhibits moderate solubility in aqueous solutions, which facilitates its formulation into oral and injectable dosages. Additionally, its metabolic stability allows for prolonged half-life in vivo, enhancing its bioavailability and therapeutic efficacy. These characteristics make it an attractive candidate for further development into a commercial drug.

In conclusion,2-Acetamido-5-fluoro-4-nitrobenzoic acid (CAS No. 273401-28-8) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and biological activity. Its role as an intermediate in drug synthesis, coupled with its potential applications in treating inflammatory and neurodegenerative diseases, positions it as a cornerstone compound in modern medicinal research. As ongoing studies continue to uncover new therapeutic uses for this molecule,2-Acetamido-5-fluoro-4-nitrobenzoic acid is poised to play an increasingly important role in shaping future treatments across multiple disease domains.